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Compound of Interest

Compound Name: 4,5-DiHDPA lactone

Cat. No.: B593386

An In-depth Technical Guide to 4,5-DiHDPA
lactone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4,5-DiHDPA lactone, a derivative
of docosahexaenoic acid (DHA). It details its chemical properties, biological activity as a
Peroxisome Proliferator-Activated Receptor gamma (PPARY) agonist, and relevant
experimental methodologies.

Core Compound Information

(x)4(5)-DIHDPA lactone is a notable derivative of docosahexaenoic acid (DHA), formed through
the epoxidation of DHA at the a-4 double bond, resulting in a 1,4 cyclic ester[1]. Its
identification as a potent activator of PPARY positions it as a molecule of interest for research
into metabolic disorders.

Chemical and Physical Properties

The fundamental properties of 4,5-DIHDPA lactone are summarized below.
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Property Value Reference(s)
CAS Number 845673-68-9 [112][3114]
Molecular Formula C22H3203
Molecular Weight 344.5 g/mol

dihydro-5-

[(32,62,92,127,157)-1-
Formal Name hydroxy-3,6,9,12,15-

octadecapentaen-1-yl]-2(3H)-
furanone

Biological Activity: A Potent PPARy Agonist

Research has identified 4,5-DiHDPA lactone as a potent agonist of Peroxisome Proliferator-
Activated Receptor gamma (PPARY), a nuclear receptor that is a key regulator of adipogenesis,
glucose metabolism, and inflammation. The activation of PPARY is a therapeutic target for type
2 diabetes.

A seminal study by Yamamoto et al. (2005) investigated a series of DHA derivatives and
identified specific metabolites as strong PPARYy activators with potential as antidiabetic agents.
Their work highlighted that these DHA derivatives were designed based on the crystal structure
of PPARYy to optimize binding and activation.

Experimental Protocols

This section outlines the general experimental methodologies that would be employed in the
characterization of 4,5-DiHDPA lactone's activity as a PPARy agonist, based on standard
practices in the field.

Synthesis of 4,5-DiHDPA lactone

The synthesis of DHA derivatives, including lactones, often involves the use of key
intermediates such as iodolactones. A general workflow for the synthesis is as follows:
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In Vitro Cell-Based Assay

Host Cells (e.g., HEK293) PPARy Expression Vector Reporter Vector (e.g., PPRE-Luciferase)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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